ethyl 1-{5-[(4-chlorophenyl)sulfonyl]-4-phenyl-1,3-thiazol-2-yl}-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 1-[5-(4-chlorophenyl)sulfonyl-4-phenyl-1,3-thiazol-2-yl]-5-(trifluoromethyl)pyrazole-4-carboxylate
• InChI: InChI=1S/C22H15ClF3N3O4S2/c1-2-33-19(30)16-12-27-29(18(16)22(24,25)26)21-28-17(13-6-4-3-5-7-13)20(34-21)35(31,32)15-10-8-14(23)9-11-15/h3-12H,2H2,1H3
• InChI Key: CEDUMNHKDSKWGN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1)C2=NC(=C(S2)S(=O)(=O)C3=CC=C(C=C3)Cl)C4=CC=CC=C4)C(F)(F)F
• Molecular Formula: C22H15ClF3N3O4S2
• Molecular Weight: 542.0 g/mol

Description

Ethyl 1-{5-[(4-chlorophenyl)sulfonyl]-4-phenyl-1,3-thiazol-2-yl}-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate is a complex organic compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Synthesis and Characterization

The synthesis of closely related compounds such as ethyl 5-(4-chlorophenyl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate demonstrates the interest in developing methods for creating complex molecules with potential bioactive properties. For instance, D. Achutha et al. (2017) described the synthesis of a compound through the reaction of ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate and phenylhydrazine hydrochloride, which was further characterized by various spectroscopic analyses including NMR and mass spectral analysis, as well as single crystal X-ray diffraction studies, highlighting its potential pharmacological importance due to its antimicrobial activities (D. Achutha et al., 2017).

Applications in Pharmacology and Materials Science

The synthesis and evaluation of novel heterocyclic compounds containing sulfonamido moieties suggest potential applications in antibacterial treatments, as reported by M. E. Azab et al. (2013). The synthesis process aimed at creating new molecules suitable as antibacterial agents, indicating the broader utility of complex pyrazole derivatives in medical research (M. E. Azab et al., 2013).

Future Directions

While there isn’t specific information on the future directions of this compound, related compounds such as pyrrole derivatives have shown potential in various therapeutic applications. Due to their diverse biological activities, many researchers have been working to explore these compounds against several diseases or disorders.